Cas no 80738-47-2 ((11beta,16beta)-9-Fluoro-1',4'-dihydro-11,21-dihydroxy-2'H-naphtho[2',3':16,17]pregna-1,4-diene-3,20-dione monohydrate)

• Product name: (11beta,16beta)-9-Fluoro-1',4'-dihydro-11,21-dihydroxy-2'H-naphtho[2',3':16,17]pregna-1,4-diene-3,20-dione monohydrate
• CAS No: 80738-47-2
• MF: C₂₉H₃₃O₄F^.H₂O
• MW: 482.5836
• CID: 1802509
• PubChem ID: 6917656

(11beta,16beta)-9-Fluoro-1',4'-dihydro-11,21-dihydroxy-2'H-naphtho[2',3':16,17]pregna-1,4-diene-3,20-dione monohydrate Chemical and Physical Properties

Names and Identifiers

• (11beta,16beta)-9-Fluoro-1',4'-dihydro-11,21-dihydroxy-2'H-naphtho[2',3':16,17]pregna-1,4-diene-3,20-dione monohydrate
• Naflocort
• SQ-26490
• 9-Fluoro-1',4'-dihydro-11beta,21-dihydroxy-2'betaH-naphtho[2',3':16,17]pregna-1,4-diene-3,20-dione monohydrate
• (4aS,4bR,5S,6aS,6bS,12aS,13aS,13bS)-4b-fluoro-5-hydroxy-6b-(hydroxyacetyl)-4a,6a-dimethyl-4a,4b,5,6,6a,6b,7,12,12a,13,13a,13b,14,15-tetradecahydro-2H-benzo[5,6]indeno[2,1-a]phenanthren-2-one hydrate
• DTXCID10130685
• SQ 26490
• (1S,2S,10S,11R,12S,14S,15S,24S)-11-fluoro-12-hydroxy-15-(2-hydroxyacetyl)-10,14-dimethylhexacyclo[12.11.0.02,11.05,10.015,24.017,22]pentacosa-5,8,17,19,21-pentaen-7-one;hydrate
• Naflocort anhydrous
• SQ-26,490
• Naflocort (USAN)
• Naflocort hydrate
• SQ-26490 ANHYDROUS
• NAFLOCORT [USAN]
• 4B52439Y33
• SCHEMBL120708
• 9-FLUORO-1',4'-DIHYDRO-11.BETA.,21-DIHYDROXY-2'.BETA.H-NAPHTHO(2',3':16,17)PREGNA-1,4-DIENE-3,20-DIONE MONOHYDRATE
• UNII-4B52439Y33
• 80738-47-2
• Naflocort monohydrate
• Naflocortum [Latin]
• 9-Fluoro-1',4'-dihydro-11beta,21-dihydroxy-2'betaH-naphtho(2',3':16,17)pregna-1,4-diene-3,20-dione monohydrate
• 9-Fluor-1',4'-dihydro-11beta,21-dihydroxy-2'betaH-naphtho(2',3':16,17)pregna-1,4-dien-3,20-dion
• Naflocort [USAN:INN]
• 2'H-Naphtho(2',3':16,17)pregna-1,4-diene-3,20-dione, 9-fluoro-1',4'-dihydro-11,21-dihydroxy-, monohydrate, (11beta,16beta)-
• 2'H-NAPHTHO(2',3':16,17)PREGNA-1,4-DIENE-3,20-DIONE, 9-FLUORO-1',4'-DIHYDRO-11,21-DIHYDROXY-, MONOHYDRATE, (11.BETA.,16.BETA.)-
• Naflocortum (Latin)
• D05104
• 9-fluoro-1',4'-dihydro-11,21-dihydroxy-2'-H-naphtho(2'3':16,17)pregna-1,4-diene-3,20-dione
• CHEMBL3989811
• UNII-1V2C47TW7H
• Q27259367
• 9-Fluoro-1',4'-dihydro-11beta,21-dihydroxy-2'betaH-naphtho(2',3':16,17)pregna-1,4-diene-3,20-dione
• SQ 26,490

• Inchi： InChI=1S/C29H33FO4.H2O/c1-26-10-9-21(32)12-19(26)7-8-22-23-13-20-11-17-5-3-4-6-18(17)14-28(20,25(34)16-31)27(23,2)15-24(33)29(22,26)30;/h3-6,9-10,12,20,22-24,31,33H,7-8,11,13-16H2,1-2H3;1H2/t20-,22+,23+,24+,26+,27+,28-,29+;/m1./s1
• InChI Key： XBGQGAPUUJJOTA-KWLUMGGGSA-N
• SMILES： CC12CC(C3(C(C1CC4C2(CC5=CC=CC=C5C4)C(=O)CO)CCC6=CC(=O)C=CC63C)F)O.O

Computed Properties

• Exact Mass: 482.24685237g/mol
• Monoisotopic Mass: 482.24685237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 987
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų